Cas no 183610-70-0 (3-(trifluoromethyl)pyridin-2-amine)

• Product name: 3-(trifluoromethyl)pyridin-2-amine
• CAS No: 183610-70-0
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• MDL: MFCD04972538
• CID: 66236
• PubChem ID: 2760920

3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(trifluoromethyl)pyridine
• 3-(TRIFLUOROMETHYL)-2-PYRIDINAMINE
• 3-TRIFLUOROMETHYL-PYRIDIN-2-YLAMINE
• 2-Amino-3-trifluoromethylpyridine
• 3-(trifluoromethyl)pyridin-2-amine
• 3-(TrifluoroMethyl)-2-pyridiMine
• 3-(TrifluoroMethyl)1-2-pyridinaMine
• 2-PyridinaMine, 3-(trifluoroMethyl)-
• 3-(Trifluoromethyl)pyridin-2-amine, 2-Amino-alpha,alpha,alpha-trifluoro-3-picoline
• FT-0649869
• AC-2718
• A812801
• SCHEMBL183159
• AB21173
• 2-Amino-3-(trifluoromethyl)pyridine, 97%
• DTXSID10375413
• 2-amino-trifluoromethyl pyridine
• RB1078
• DS-0639
• AKOS005064111
• FS-1722
• CS-W010864
• SY002651
• EN300-117174
• BDBM625990
• 183610-70-0
• SCHEMBL16445619
• AM20070197
• MFCD04972538
• DB-329855
• DB-025287

• MDL： MFCD04972538
• Inchi： 1S/C6H5F3N2/c7-6(8,9)4-2-1-3-11-5(4)10/h1-3H,(H2,10,11)
• InChI Key： YWOWJQMFMXHLQD-UHFFFAOYSA-N
• SMILES： C1=CC(=C(N)N=C1)C(F)(F)F

Computed Properties

• Exact Mass: 162.04000
• Monoisotopic Mass: 162.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Density: 1.516
• Melting Point: 66-71 °C
• Boiling Point: 208.5℃ at 760 mmHg
• Flash Point: 63.5℃
• Refractive Index: 1.478
• PSA: 38.91000
• LogP: 2.26380

3-(trifluoromethyl)pyridin-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H317,H319
• Warning Statement： P280,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-36-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• PackingGroup：Ⅲ
• HazardClass：6.1

Additional information on 3-(trifluoromethyl)pyridin-2-amine

Comprehensive Overview of 3-(Trifluoromethyl)pyridin-2-amine (CAS No. 183610-70-0): Properties, Applications, and Industry Insights

3-(Trifluoromethyl)pyridin-2-amine (CAS No. 183610-70-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The presence of the trifluoromethyl group (-CF₃) enhances the molecule's lipophilicity, metabolic stability, and bioavailability, making it a valuable building block in drug discovery. This compound is often referred to by its systematic name or abbreviated as TFMP-2-amine in scientific literature.

In recent years, the demand for fluorinated compounds like 3-(Trifluoromethyl)pyridin-2-amine has surged, driven by their applications in the development of small-molecule inhibitors, kinase modulators, and crop protection agents. Researchers are particularly interested in its role as an intermediate in synthesizing heterocyclic pharmaceuticals, a topic frequently searched in academic and industrial databases. The compound's CAS No. 183610-70-0 is a critical identifier for regulatory compliance and patent filings, emphasizing its commercial relevance.

From a synthetic chemistry perspective, 3-(Trifluoromethyl)pyridin-2-amine exhibits remarkable reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures. Its electron-withdrawing trifluoromethyl group also influences the compound's hydrogen-bonding capacity, a feature exploited in medicinal chemistry to optimize drug-target interactions. These attributes align with current trends in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery platforms.

Environmental and safety considerations are increasingly shaping the discourse around fluorinated intermediates. While 3-(Trifluoromethyl)pyridin-2-amine is not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. The compound's persistence and biodegradability profile are under scrutiny, reflecting broader industry shifts toward green chemistry principles—a frequently searched term in sustainability-focused research.

The commercial availability of CAS No. 183610-70-0 through specialty chemical suppliers has expanded its accessibility for high-throughput screening (HTS) campaigns. Its utility in proteomics and bioconjugation further underscores its interdisciplinary appeal. Notably, the compound's pyridine core is a recurring motif in FDA-approved drugs, a fact highlighted in recent PubMed and Google Scholar queries.

Emerging applications of 3-(Trifluoromethyl)pyridin-2-amine include its use in metal-organic frameworks (MOFs) for gas storage and in organic electronics as a dopant. These cutting-edge uses resonate with searches for advanced materials and energy storage solutions, positioning the compound at the intersection of chemistry and engineering innovation.

In summary, 3-(Trifluoromethyl)pyridin-2-amine (CAS No. 183610-70-0) exemplifies the strategic importance of fluorinated heterocycles in modern science. Its multifaceted roles—from pharmaceutical synthesis to material science—make it a subject of enduring interest, as evidenced by its prevalence in both academic publications and patent landscapes.